2-((2,4-Difluorobenzyl)amino)-2-oxoethyl 3-fluoro-4-methoxybenzoate

• IUPAC Name: [2-[(2,4-difluorophenyl)methylamino]-2-oxoethyl] 3-fluoro-4-methoxybenzoate
• InChI: InChI=1S/C17H14F3NO4/c1-24-15-5-3-10(6-14(15)20)17(23)25-9-16(22)21-8-11-2-4-12(18)7-13(11)19/h2-7H,8-9H2,1H3,(H,21,22)
• InChI Key: ODCSMXCZWRUVMH-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)OCC(=O)NCC2=C(C=C(C=C2)F)F)F
• Molecular Formula: C17H14F3NO4
• Molecular Weight: 353.29 g/mol

Description

2-((2,4-Difluorobenzyl)amino)-2-oxoethyl 3-fluoro-4-methoxybenzoate, also known as DF-MO, is a chemical compound that has gained significant attention in scientific research due to its potential application in drug development. DF-MO is a member of the oxoethyl benzamide class of compounds and has been shown to exhibit pharmacological properties that make it an attractive candidate for the development of new drugs.

Scientific Research Applications

Waste-free Synthesis of Condensed Heterocyclic Compounds

A study by Shimizu et al. (2009) discusses the synthesis of condensed heterocyclic compounds through rhodium-catalyzed oxidative coupling, which results in derivatives exhibiting solid-state fluorescence. This method can potentially be applied to similar fluorinated compounds for the development of new materials with unique optical properties (Shimizu, Hirano, Satoh, & Miura, 2009).

High-Performance Liquid Chromatography (HPLC) and Sensitive Detection

Watanabe and Imai (1981) utilized 7-fluoro-4-nitrobenzo-2-oxa-1,3-diazole as a fluorescent labeling reagent for HPLC of amino acids. This illustrates how fluorinated compounds enhance the detection sensitivity in analytical chemistry, potentially including applications for "2-((2,4-Difluorobenzyl)amino)-2-oxoethyl 3-fluoro-4-methoxybenzoate" (Watanabe & Imai, 1981).